Cas no 1150222-37-9 (5-tert-butyl-2-methylfuran-3-carbaldehyde)

5-tert-Butyl-2-methylfuran-3-carbaldehyde is a furan-based aldehyde compound characterized by its tert-butyl and methyl substituents, which enhance its steric and electronic properties. This structural configuration contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The tert-butyl group improves solubility in nonpolar solvents, while the aldehyde functionality offers versatility for further derivatization, such as condensation or reduction reactions. Its well-defined molecular structure ensures consistent performance in synthetic applications, and its purity is critical for achieving high yields in complex reactions. This compound is suited for research and industrial use where precise functional group manipulation is required.
5-tert-butyl-2-methylfuran-3-carbaldehyde structure
1150222-37-9 structure
Product Name:5-tert-butyl-2-methylfuran-3-carbaldehyde
CAS No:1150222-37-9
MF:C10H14O2
MW:166.216963291168
CID:4572710
Update Time:2025-10-28

5-tert-butyl-2-methylfuran-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxaldehyde, 5-(1,1-dimethylethyl)-2-methyl-
    • 5-tert-butyl-2-methylfuran-3-carbaldehyde
    • Inchi: 1S/C10H14O2/c1-7-8(6-11)5-9(12-7)10(2,3)4/h5-6H,1-4H3
    • InChI Key: QTCBSIMAOCECDB-UHFFFAOYSA-N
    • SMILES: O1C(C(C)(C)C)=CC(C=O)=C1C

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Additional information on 5-tert-butyl-2-methylfuran-3-carbaldehyde

Introduction to 5-tert-butyl-2-methylfuran-3-carbaldehyde (CAS No. 1150222-37-9)

5-tert-butyl-2-methylfuran-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1150222-37-9, is a significant organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of furan derivatives, which are widely recognized for their diverse biological activities and synthetic utility. The presence of both a tert-butyl group and an aldehyde functionality in its molecular structure imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 5-tert-butyl-2-methylfuran-3-carbaldehyde consists of a furan ring substituted with a tert-butyl group at the 5-position and a methyl group at the 2-position, with an aldehyde group at the 3-position. This arrangement results in a molecule with distinct electronic and steric properties, which can influence its interactions with biological targets. The aldehyde functionality, in particular, makes it a versatile building block for further chemical transformations, including condensation reactions, oxidation, and reduction processes.

In recent years, there has been growing interest in furan derivatives due to their potential applications in drug discovery and development. The biological activity of these compounds has been extensively studied, with several derivatives exhibiting promising pharmacological properties. For instance, furan-based molecules have shown efficacy in inhibiting various enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The synthetic pathways involving 5-tert-butyl-2-methylfuran-3-carbaldehyde have been explored as part of efforts to develop novel therapeutic agents.

One of the most compelling aspects of 5-tert-butyl-2-methylfuran-3-carbaldehyde is its role as a precursor in the synthesis of more complex heterocyclic compounds. Heterocycles are fundamental structures in many pharmaceuticals, and the ability to construct them efficiently is crucial for drug development. The chemical reactivity of this compound allows for the introduction of additional functional groups, enabling chemists to tailor molecules for specific biological activities. For example, it can be used to synthesize derivatives that target particular enzymes or receptors with high selectivity.

Recent advancements in organic synthesis have highlighted the importance of efficient and sustainable methods for producing valuable intermediates like 5-tert-butyl-2-methylfuran-3-carbaldehyde. Green chemistry principles have been increasingly applied to develop processes that minimize waste and reduce environmental impact. Catalytic methods, particularly those involving transition metals, have been employed to enhance reaction efficiency and selectivity. These innovations not only improve the scalability of producing such compounds but also align with global efforts to promote sustainable chemical manufacturing.

The pharmaceutical applications of 5-tert-butyl-2-methylfuran-3-carbaldehyde are diverse and continue to be explored. Researchers have investigated its potential as an intermediate in the synthesis of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The structural features of this compound allow for modifications that can enhance its pharmacokinetic properties, such as solubility and bioavailability. Additionally, its role in developing antiviral and antibacterial agents has been examined due to its ability to interact with biological macromolecules.

In conclusion,5-tert-butyl-2-methylfuran-3-carbaldehyde (CAS No. 1150222-37-9) represents a significant compound in modern chemical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with potential pharmaceutical applications. As research continues to uncover new synthetic methods and biological activities associated with furan derivatives,5-tert-butyl-2-methylfuran-3-carbaldehyde is likely to remain an important tool in both academic and industrial settings.

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